Cas no 1550654-53-9 (4-(but-3-en-1-yl)-1-chloro-2-methylbenzene)

• Product Name: 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene
• CAS No: 1550654-53-9
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• CID: 5915918
• PubChem ID: 83937399
• Update Time: 2025-05-19

4-(but-3-en-1-yl)-1-chloro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene
• EN300-1283040
• 1550654-53-9
• 4-(4-Chloro-3-methylphenyl)-1-butene

• Inchi： 1S/C11H13Cl/c1-3-4-5-10-6-7-11(12)9(2)8-10/h3,6-8H,1,4-5H2,2H3
• InChI Key： GLFBSZDXRWZYIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CCC=C

Computed Properties

• Exact Mass: 180.0705781g/mol
• Monoisotopic Mass: 180.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene

Comprehensive Overview of 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene (CAS No. 1550654-53-9)

4-(but-3-en-1-yl)-1-chloro-2-methylbenzene (CAS No. 1550654-53-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This aromatic compound, characterized by its chloro and methyl substituents, as well as a but-3-en-1-yl side chain, offers a versatile platform for synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis.

The compound's molecular structure, featuring a benzene ring with specific functional groups, makes it a valuable building block for organic synthesis. Its chloro group enhances reactivity in substitution reactions, while the but-3-en-1-yl side chain introduces opportunities for further functionalization through cross-coupling reactions or polymerization. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to derivatize such compounds.

In the context of drug discovery, 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene has been investigated as a potential intermediate for biologically active molecules. Its structural motifs are reminiscent of scaffolds found in small-molecule therapeutics, particularly those targeting central nervous system disorders and inflammatory conditions. The compound's lipophilicity and steric properties can be fine-tuned to optimize drug-like characteristics, a topic of high interest in medicinal chemistry forums and publications.

From an industrial perspective, this compound's stability and reactivity make it suitable for high-performance material applications. Its incorporation into polymeric systems could impart desirable thermal or mechanical properties, a subject frequently searched by engineers working on next-generation coatings or composite materials. The butenyl moiety, in particular, offers a handle for click chemistry approaches, which are widely discussed in nanotechnology and bioconjugation research.

Analytical characterization of 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis—methods commonly queried by quality control specialists. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in its identification and quantification in complex mixtures. This information is particularly valuable for laboratories focusing on method development or impurity profiling.

Recent advancements in catalysis have opened new pathways for modifying 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene with greater efficiency. Palladium-catalyzed transformations and photochemical reactions represent cutting-edge approaches to derivatize its structure, topics that dominate discussions in synthetic methodology journals. These developments address the growing demand for atom-economical processes in chemical manufacturing.

Environmental considerations surrounding the use of chlorinated aromatic compounds have prompted studies on the biodegradation and ecotoxicology of this substance. While not classified as hazardous, proper waste management protocols are recommended—a concern frequently raised in environmental health and safety forums. The compound's environmental fate remains an active area of investigation, particularly in relation to green chemistry metrics.

From a commercial standpoint, 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene is available through specialized chemical suppliers with varying purity grades. Procurement specialists often search for information about bulk availability, storage conditions, and technical specifications—key factors in supply chain decisions. The compound's shelf stability under different conditions is another practical consideration for end-users.

In academic settings, this compound serves as an excellent case study for teaching retrosynthetic analysis and molecular design principles. Its structure presents multiple disconnection opportunities, making it valuable for organic chemistry education. Many educators search for such teaching exemplars that bridge theoretical concepts with real-world applications.

Future research directions for 4-(but-3-en-1-yl)-1-chloro-2-methylbenzene may explore its potential in crystal engineering or as a template for metal-organic frameworks (MOFs). These applications align with current interests in porous materials for gas storage or molecular recognition. The compound's ability to participate in supramolecular interactions through its aromatic system and functional groups makes it particularly intriguing for these emerging fields.